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Compound of Interest

Compound Name: Galidesivir dihydrochloride

CAS No.: 1373208-51-5

Cat. No.: B12368105

Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety and

proper handling of investigational compounds like Galidesivir dihydrochloride is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a secure laboratory environment.

Galidesivir dihydrochloride is a viral RNA-dependent RNA polymerase (RdRP) inhibitor with

broad-spectrum antiviral activity.[1] It is an adenosine analog that has shown activity against a

range of RNA viruses.[2][3] While initial clinical trials have indicated that Galidesivir is generally

well-tolerated, it is crucial to handle the compound with appropriate precautions in a laboratory

setting.[4][5]

Hazard Identification and Classification
Galidesivir is classified as harmful if swallowed, causes skin irritation, and causes serious eye

irritation.[6]

GHS Hazard Pictogram:

Signal Word: Warning[6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12368105#bc-rfq
https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-galidesivir-dihydrochloride
https://www.benchchem.com/product/b12368105/docs?utm_src=pdf-body#safeguarding-researchers-a-comprehensive-guide-to-handling-galidesivir-dihydrochloride
https://www.bio-techne.com/p/small-molecules-peptides/galidesivir-dihydrochloride_7229
https://www.medchemexpress.com/BCX4430-freebase.html
https://pubmed.ncbi.nlm.nih.gov/34551346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8483777/
https://pubmed.ncbi.nlm.nih.gov/35182042/
https://file.medchemexpress.com/batch_PDF/HY-18649A/Galidesivir-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-18649A/Galidesivir-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:[6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling Galidesivir
dihydrochloride.

PPE Component Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[6]

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

To protect against eye irritation

from dust or splashes.[6]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[6]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

(e.g., N95) may be required for

procedures that generate dust

or aerosols.

To prevent inhalation of the

compound.

The selection of appropriate PPE is a critical step in the safe handling workflow.
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Risk Assessment

PPE Selection

Assess Handling Procedure

Potential for Dust or Aerosol Generation?

Standard PPE:
- Lab Coat
- Gloves

- Safety Glasses

No

Enhanced PPE:
- Add Respirator (N95)
- Consider Face Shield

Yes

Click to download full resolution via product page

PPE Selection Workflow for Galidesivir Dihydrochloride

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to standardized procedures is critical for minimizing risk and ensuring the integrity

of research.

Pre-Handling Procedures
Consult the Safety Data Sheet (SDS): Before working with Galidesivir dihydrochloride,

thoroughly read and understand the SDS.[6]
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Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood,

especially when handling the solid form or preparing solutions.

Assemble all Necessary Materials: Gather all required equipment, including PPE, weighing

instruments, solvents, and waste containers, before starting the procedure.

Handling and Experimental Workflow
The following diagram outlines the general workflow for handling Galidesivir dihydrochloride
in a laboratory setting.
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Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE

Weigh Solid Compound

Prepare Solution
(Water or DMSO)

Perform Experimental Procedure

Decontaminate Surfaces and Equipment

Dispose of Waste in Accordance with Local Regulations

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

General Handling Workflow for Galidesivir Dihydrochloride
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First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[6]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.[6]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[6]

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting.[6]

Spill and Disposal Procedures
Spill Management:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Place the spilled material and any contaminated absorbent into a sealed container for

disposal.
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Waste Disposal:

Dispose of Galidesivir dihydrochloride and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.[6]

Do not allow the material to enter drains or watercourses.[6]

By adhering to these safety guidelines and operational procedures, researchers can confidently

and safely handle Galidesivir dihydrochloride, contributing to a secure and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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